Ethyl 6-bromo-7-fluoro-1-benzofuran-2-carboxylate

• IUPAC Name: ethyl 6-bromo-7-fluoro-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C11H8BrFO3/c1-2-15-11(14)8-5-6-3-4-7(12)9(13)10(6)16-8/h3-5H,2H2,1H3
• InChI Key: IIFOHXFDINFVOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(O1)C(=C(C=C2)Br)F
• Molecular Formula: C11H8BrFO3
• Molecular Weight: 287.08 g/mol
• CAS No.: 2366994-40-1

Description

Ethyl 6-bromo-7-fluorobenzo[b]furan-2-carboxylate is a chemical compound with the molecular formula C11H8BrFO3. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature.

Molecular Structure Analysis

The InChI code for Ethyl 6-bromo-7-fluoro-1-benzofuran-2-carboxylate is 1S/C11H9BrFO3/c1-2-14-11(13)10-5-7-3-4-8(12)6-9(7)15-10/h3-6H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 287.08. The compound is a solid at room temperature.

Scientific Research Applications

Synthesis of New Compounds

Benzofuran derivatives are often used as key intermediates in the synthesis of compounds with potential biological activities. For example, the synthesis of benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives has been explored for their cholinesterase inhibitory activity. These compounds show potent butyrylcholinesterase inhibition and could have implications for treating diseases like Alzheimer's (Abedinifar et al., 2018).

Crystal Structure Analysis

Understanding the crystal structure of benzofuran derivatives allows for insights into their chemical behavior and potential for further modification. Studies have detailed the crystal structures of various benzofuran compounds, highlighting intermolecular interactions and molecular packing, which are crucial for designing compounds with desired physical and chemical properties (Choi et al., 2009).

Biological Activities

Research has also focused on the biological activities of new benzofuran derivatives. Ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates have been evaluated for their anti-HIV properties, showing the potential to inhibit HIV-1 and HIV-2 replication. This suggests that benzofuran derivatives could serve as a basis for developing new antiviral medications (Mubarak et al., 2007).

Chemical Synthesis Methodologies

Benzofuran derivatives are also pivotal in developing new chemical synthesis methodologies. For instance, palladium-catalyzed direct 3-arylation of benzofurans using low catalyst loadings offers an environmentally friendly and cost-effective approach to synthesizing 3-arylbenzofuran derivatives, which are important in pharmaceuticals and materials science (Ionita et al., 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Benzofuran compounds, in general, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

For example, some benzofuran compounds have been found to inhibit cell growth in various types of cancer cells .

Biochemical Pathways

For example, some benzofuran compounds have been found to have anti-tumor effects, suggesting they may affect pathways related to cell growth and proliferation .